Cas no 2228556-44-1 (5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine
• CAS No: 2228556-44-1
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6029837
• PubChem ID: 165677121
• Update Time: 2025-11-01

5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine
• 2228556-44-1
• EN300-1769229

• Inchi： 1S/C11H16N4O/c1-11(2,3)9-5-7(15(4)14-9)8-6-13-10(12)16-8/h5-6H,1-4H3,(H2,12,13)
• InChI Key： MGKUNOFZNBBXLC-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine

Introduction to 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2228556-44-1, identified as 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound combines the structural features of pyrazole and oxazole moieties, each contributing unique electronic and steric properties that make it a promising candidate for various biological applications. The presence of a tert-butyl group and a methyl substituent on the pyrazole ring enhances its potential as a scaffold for drug discovery, offering both lipophilicity and metabolic stability.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that leverage heterocyclic structures for their biological activity. Pyrazole derivatives, in particular, have been extensively studied due to their role as key pharmacophores in numerous therapeutic agents. The oxazole ring, known for its bioisosteric properties with respect to oxygen-containing heterocycles, further enriches the structural diversity of this compound. This combination of features makes 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine a compelling subject for further investigation.

One of the most intriguing aspects of this compound is its potential application in modulating enzyme activity. The pyrazole moiety is particularly well-suited for interactions with heme-containing proteins, such as cytochrome P450 enzymes, which play a crucial role in drug metabolism. The tert-butyl group provides steric hindrance that can fine-tune binding interactions, while the methyl substituent can enhance solubility and bioavailability. These properties make it an attractive candidate for developing inhibitors or activators of such enzymes.

Moreover, the oxazole ring introduces an additional site for functionalization, allowing chemists to design molecules with specific biological targets. Oxazole derivatives have been reported to exhibit antimicrobial, antiviral, and anti-inflammatory properties, underscoring the versatility of this scaffold. The compound's dual functionality—pyrazole and oxazole—creates a rich chemical space for medicinal chemists to explore. By integrating these two heterocyclic systems, researchers can develop molecules with enhanced potency and selectivity.

Recent studies have highlighted the importance of structure-based drug design in accelerating the discovery of novel therapeutic agents. Computational modeling techniques have been instrumental in predicting the binding modes of small molecules to biological targets. In the case of 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-amine, computational studies suggest that it can effectively interact with proteins involved in inflammatory pathways. This finding aligns with ongoing research efforts aimed at developing treatments for chronic inflammatory diseases.

The compound's potential extends beyond enzyme inhibition; it also shows promise as a scaffold for developing small-molecule probes for biochemical assays. The ability to modify both the pyrazole and oxazole rings allows researchers to fine-tune physicochemical properties such as solubility, permeability, and binding affinity. These attributes are critical for designing molecules that can traverse biological membranes and reach their targets efficiently.

In conclusion, 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,3-oxazol-2-am ine (CAS no. 2228556-44) stands out as a versatile and promising molecule in chemical biology. Its unique structural features—comprising both pyrazole and oxazole moieties—make it an ideal candidate for drug discovery efforts targeting various diseases. As research continues to uncover new applications for heterocyclic compounds, this molecule is poised to play a significant role in shaping the future of medicinal chemistry.